Cas no 1502986-02-8 (6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde)

• Product Name: 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
• CAS No: 1502986-02-8
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5880925
• PubChem ID: 80632485
• Update Time: 2025-10-22

6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
• EN300-1293078
• AKOS019199094
• 1502986-02-8

• Inchi： 1S/C12H13N3O/c1-8-4-11(7-16)6-13-12(8)15-10(3)5-9(2)14-15/h4-7H,1-3H3
• InChI Key： MWQVIXWLGSKVGN-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C(C)=C1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde

Research Briefing on 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde (CAS: 1502986-02-8)

The compound 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde (CAS: 1502986-02-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent literature indicates that 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde serves as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Its unique structural features, including the pyrazole and pyridine moieties, make it a versatile scaffold for designing inhibitors targeting various enzymes and receptors. Studies have demonstrated its utility in the development of anti-inflammatory, anticancer, and antimicrobial agents.

One of the most notable advancements involves the use of this compound in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have successfully modified the aldehyde group of 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde to create derivatives that exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR. These findings open new avenues for targeted cancer therapies.

In addition to its role in kinase inhibition, recent studies have explored the compound's potential as a building block for metal-organic frameworks (MOFs) and other advanced materials. The presence of both nitrogen and oxygen donor atoms in its structure allows for coordination with various metal ions, leading to the formation of stable complexes with applications in catalysis and drug delivery. This dual functionality underscores the compound's versatility beyond traditional medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to facilitate their transition from bench to bedside. Ongoing research is focused on structural modifications and formulation strategies to overcome these hurdles.

In conclusion, 6-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde (CAS: 1502986-02-8) represents a valuable scaffold in medicinal chemistry with diverse applications. Its role in the synthesis of bioactive molecules and advanced materials highlights its significance in both academic and industrial research. Future studies are expected to further elucidate its potential and expand its utility in drug discovery and beyond.